Cas no 1378432-96-2 (1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol
• CAS No: 1378432-96-2
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6309371
• PubChem ID: 69671923
• Update Time: 2026-03-11

1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol
• 2-Bromo-α-ethenyl-6-fluorobenzenemethanol

• Inchi： 1S/C9H8BrFO/c1-2-8(12)9-6(10)4-3-5-7(9)11/h2-5,8,12H,1H2
• InChI Key： CWRYJSJGBLXIQC-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Br)F)(O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol

1-(2-Bromo-6-Fluorophenyl)Prop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 1378432-96-2, commonly referred to as 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and an enol group in a single molecule. The presence of these functional groups makes it highly versatile and valuable for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol as a key intermediate in the synthesis of bioactive compounds. Its enol group, which is highly reactive, plays a crucial role in facilitating various chemical reactions, such as Michael additions and organocatalytic processes. These reactions are pivotal in the development of complex molecular architectures that are essential for modern drug design.

The bromine and fluorine atoms attached to the aromatic ring of this compound contribute significantly to its electronic properties. Bromine, being a heavier halogen, imparts unique electronic effects that can influence the reactivity and selectivity of the molecule in various chemical transformations. Similarly, fluorine, known for its electronegativity, enhances the stability and bioavailability of the compound when used in pharmaceutical applications.

One of the most promising applications of 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The enol group in this compound has been shown to exhibit significant antioxidant and anti-inflammatory properties, making it a valuable candidate for drug development.

In addition to its medicinal applications, this compound has also found utility in materials science. The enol group's ability to engage in hydrogen bonding makes it an ideal component for designing advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive materials.

The synthesis of 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol involves a series of carefully designed chemical reactions that ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

From a structural standpoint, the molecule's aromatic ring serves as a rigid scaffold that supports the enol group's functionality while maintaining overall molecular stability. This structural integrity is crucial for maintaining the compound's reactivity and bioavailability when used in biological systems.

In conclusion, 1-(2-bromo-6-fluorophenyl)prop-2-en-1-ol (CAS No. 1378432-96-) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique combination of functional groups and electronic properties positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of chemistry and medicine.